Cas no 1261594-54-0 (Methyl 2-aminonaphthalene-5-acetate)

• Product Name: Methyl 2-aminonaphthalene-5-acetate
• CAS No: 1261594-54-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4935503
• Update Time: 2025-05-23

Methyl 2-aminonaphthalene-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminonaphthalene-5-acetate

• Inchi： 1S/C13H13NO2/c1-16-13(15)8-10-4-2-3-9-7-11(14)5-6-12(9)10/h2-7H,8,14H2,1H3
• InChI Key： VDQBLNDQIIWAHR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C2C=C(C=CC=12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-aminonaphthalene-5-acetate

Methyl 2-Aminonaphthalene-5-Acetate: A Comprehensive Overview

Methyl 2-aminonaphthalene-5-acetate, also known by its CAS number 1261594-54-0, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the family of naphthalene derivatives, which are widely studied due to their unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and biotechnology. The structure of methyl 2-aminonaphthalene-5-acetate consists of a naphthalene ring system with an amino group at position 2 and an acetate ester group at position 5, which contributes to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 2-aminonaphthalene-5-acetate through various routes. One prominent method involves the Friedel-Crafts alkylation reaction, where the amino group is introduced onto the naphthalene ring under specific catalytic conditions. This approach not only ensures high yield but also allows for precise control over the substitution pattern of the molecule. Another notable synthesis strategy employs nucleophilic aromatic substitution, leveraging the electron-deficient nature of certain naphthalene derivatives to facilitate the introduction of functional groups.

The chemical properties of methyl 2-aminonaphthalene-5-acetate make it an attractive candidate for applications in drug discovery. The amino group at position 2 acts as a nucleophilic site, enabling interactions with various biomolecules such as enzymes and receptors. This property has been exploited in the development of potential therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of methyl 2-aminonaphthalene-5-acetate can inhibit key enzymes involved in tumor progression, offering promising leads for anticancer drug development.

In addition to its pharmaceutical applications, methyl 2-aminonaphthalene-5-acetate has found utility in materials science. The naphthalene backbone provides a rigid aromatic structure that is advantageous for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating methyl 2-aminonaphthalene-5-acetate into polymer frameworks enhances their electronic properties, making them suitable for use in flexible electronics and optoelectronic devices.

The versatility of methyl 2-aminonaphthalene-5-acetate extends to its role as a building block in organic synthesis. Its ability to undergo multiple functional group transformations allows chemists to construct complex molecules with tailored properties. For example, the acetate ester group can be hydrolyzed under basic conditions to yield the corresponding carboxylic acid, which can then be further modified to introduce additional functionalities. This modular approach has facilitated the exploration of diverse chemical spaces in both academic and industrial settings.

From an environmental standpoint, understanding the degradation pathways of methyl 2-aminonaphthalene-5-acetate is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts. These findings underscore the importance of sustainable practices in handling chemicals like methyl 2-aminonaphthalene-5-acetate, ensuring their safe use and disposal.

Looking ahead, the continued exploration of methyl 2-aminonaphthalene-5-acetate is expected to yield further insights into its potential applications across various disciplines. Ongoing research focuses on optimizing its synthesis pathways, enhancing its bioavailability for pharmaceutical uses, and exploring novel material applications that leverage its unique electronic properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovations.